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Compound of Interest

Compound Name: Z-PDLDA-NHOH

Cat. No.: B054859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Z-PDLDA-NHOH (CAS 123984-15-
6), a potent inhibitor of vertebrate collagenase. This document consolidates available data on
its chemical properties, biological activity, mechanism of action, and relevant experimental
protocols to support its application in research and drug development.

Core Compound Information

Z-PDLDA-NHOH, also known as Z-Pro-D-Leu-D-Ala-NHOH, is a synthetic peptide
hydroxamate that functions as a potent and specific inhibitor of matrix metalloproteinases
(MMPs), with a particular emphasis on collagenases.[1] Its structure incorporates a hydroxamic
acid moiety, which is a key feature for its inhibitory activity.

Table 1: Chemical and Physical Properties of Z-PDLDA-NHOH
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Property Value Source
CAS Number 123984-15-6 [1]
Molecular Formula C22H32N406 [1]
Molecular Weight 448.51 g/mol [1]
Sequence Z-Pro-{d-Leu}-{d-Ala}-NHOH [1]
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Biological Activity and Mechanism of Action

Z-PDLDA-NHOH is characterized as a potent and specific inhibitor of vertebrate collagenases.
Collagenases are a subclass of matrix metalloproteinases (MMPSs) responsible for degrading
collagen, a major component of the extracellular matrix (ECM). The dysregulation of MMP
activity is implicated in various physiological and pathological processes, including tissue
remodeling, wound healing, arthritis, and cancer metastasis.

The inhibitory activity of Z-PDLDA-NHOH is primarily attributed to its hydroxamic acid (-NHOH)
functional group. This group acts as a zinc-binding group (ZBG), chelating the catalytic Zn2+ ion
in the active site of MMPs. This chelation prevents the enzyme from binding to its natural
substrate, collagen, thereby inhibiting its proteolytic activity.
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Mechanism of MMP Inhibition by Z-PDLDA-NHOH
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Collagenase Inhibition Assay Workflow
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Set up 96-well plate
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Pre-incubate at 37°C
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to initiate reaction

Kinetic Measurement
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Data Analysis
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© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Pathway for Peptide Hydroxamates

Protected Amino Acids H - Z-PDLDA-NHOH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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